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Compound of Interest

Compound Name: 5-Fluorospiro[2.5]octan-6-amine

Cat. No.: B13237523

Get Quote

Executive Summary & Strategic Rationale
The spiro[2.5]octane scaffold offers a unique three-dimensional architecture that restricts

conformational flexibility, potentially improving target binding affinity compared to flat

cyclohexane analogs. The introduction of a fluorine atom at the C5 position serves two critical

functions:

Metabolic Blocking: Prevents oxidative metabolism at a typically labile site.

pKa Modulation: Lowers the pKa of the adjacent amine (C6), optimizing oral bioavailability

and blood-brain barrier permeability.

This protocol details a scalable, two-step synthesis starting from the commercially available

spiro[2.5]octan-6-one. It prioritizes regiochemical control and operational safety.

Retrosynthetic Analysis & Workflow
The synthesis relies on the electrophilic fluorination of the parent ketone followed by reductive

amination. The spiro-cyclopropane ring remains intact due to the mild conditions selected.
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Figure 1: Retrosynthetic disconnection strategy focusing on late-stage functionalization.

Experimental Protocols
Step 1: Regioselective -Fluorination
Objective: Synthesis of 5-fluorospiro[2.5]octan-6-one. Rationale: Direct fluorination using

Selectfluor™ is chosen over N-fluorobenzenesulfonimide (NFSI) due to its higher reactivity and

operational simplicity (solid handling). The reaction is performed in acetonitrile (MeCN) to

solubilize the oxidant while maintaining a polar environment that stabilizes the enol

intermediate.

Materials
Substrate: Spiro[2.5]octan-6-one (1.0 equiv)

Reagent: Selectfluor™ (F-TEDA-BF4) (1.1 equiv)

Solvent: Acetonitrile (anhydrous)

Catalyst: Sulfuric acid (conc., 5 mol%) - Optional, accelerates enolization.

Procedure
Setup: Charge a flame-dried round-bottom flask with spiro[2.5]octan-6-one (10 mmol) and

anhydrous MeCN (50 mL).

Activation: Add conc. H₂SO₄ (0.5 mmol) and stir at room temperature for 15 minutes to

promote enol formation.

Addition: Add Selectfluor™ (11 mmol) in one portion. The reaction is initially heterogeneous

but will clarify as the reagent is consumed.
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Reaction: Heat the mixture to 60°C for 4-6 hours. Monitor by TLC (hexane/EtOAc 4:1) or GC-

MS.

Checkpoint: Look for the disappearance of the starting ketone (

124) and appearance of the mono-fluorinated product (

142).

Workup: Cool to room temperature. Dilute with diethyl ether (100 mL) and wash with

saturated NaHCO₃ (2 x 50 mL) to neutralize acid and remove HF byproducts.

Purification: Dry organic phase over MgSO₄, filter, and concentrate. Purify the residue via

silica gel flash chromatography (0-10% EtOAc in Hexanes).

Yield Expectation: 65-75% Data Validation:

F NMR should show a doublet of doublets (approx. -180 to -200 ppm) due to geminal H-F
coupling.

Step 2: Diastereoselective Reductive Amination
Objective: Conversion of the

-fluoro ketone to the target amine.[1] Rationale: A one-pot reductive amination using
ammonium acetate and sodium cyanoborohydride is employed. The presence of the

-fluorine atom induces a "polar Felkin-Anh" effect, influencing the hydride attack trajectory.
While a mixture of diastereomers (cis/trans) is expected, the trans-isomer (amine anti to
fluorine) is typically favored due to electrostatic repulsion in the transition state.

Materials
Substrate: 5-Fluorospiro[2.5]octan-6-one (from Step 1)

Amine Source: Ammonium Acetate (NH₄OAc) (10 equiv)

Reductant: Sodium Cyanoborohydride (NaBH₃CN) (1.5 equiv)

Solvent: Methanol (MeOH)
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Additive: Molecular Sieves (3Å)

Procedure
Imine Formation: In a reaction vial, dissolve the fluoro-ketone (5 mmol) in MeOH (25 mL).

Add NH₄OAc (50 mmol) and activated 3Å molecular sieves. Stir at room temperature for 2

hours.

Reduction: Cool the mixture to 0°C. Carefully add NaBH₃CN (7.5 mmol) portion-wise.

Safety Note: NaBH₃CN generates HCN if acidified; keep the system basic/neutral and

vent into a bleach trap.

Reaction: Allow to warm to room temperature and stir for 16 hours.

Quench: Quench carefully with 1M HCl (to pH < 2) to decompose excess hydride and

hydrolyze boron complexes. Stir for 30 mins.

Isolation: Basify the aqueous layer with 2M NaOH (to pH > 10). Extract with

Dichloromethane (DCM) (3 x 30 mL).

Salt Formation (Purification): The free amine is volatile. Treat the combined organic extracts

with 4M HCl in dioxane (1.1 equiv) to precipitate the 5-Fluorospiro[2.5]octan-6-amine
hydrochloride salt. Filter and dry.

Yield Expectation: 50-60% (over two steps from ketone).

Mechanistic Pathway & Stereochemistry
The following diagram illustrates the reaction flow and the critical stereochemical decision point

during hydride delivery.
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Figure 2: Mechanistic pathway highlighting the electrophilic fluorination and subsequent

stereoselective reduction.[1][2]

Analytical Data Summary
Parameter Specification Notes

Molecular Formula C₈H₁₄FN

Molecular Weight 143.20 g/mol (Free base)

Appearance White solid (As HCl salt)

¹H NMR (Diagnostic) 3.1-3.4 (m, 1H, CH-NH₂)

Multiplicity depends on F-

coupling (

).[3]

¹⁹F NMR -180 to -200 ppm
Diagnostic for secondary alkyl

fluoride.

Mass Spec (ESI) [M+H]⁺ = 144.1

Safety & Handling
Selectfluor™: A strong oxidant.[3][4][5] Avoid contact with reducing agents.

Sodium Cyanoborohydride: Highly toxic. Releases HCN upon contact with acid. All work

must be performed in a functioning fume hood.

Spirocyclic Amines: Treat as potential bioactive agents; use standard PPE (gloves, goggles,

lab coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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